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Compound of Interest

Compound Name: Ethyl 2-methylbenzoate

Cat. No.: B1361085

An In-depth Technical Guide to Ethyl 2-
methylbenzoate

This guide provides essential information regarding the chemical properties of Ethyl 2-
methylbenzoate, tailored for researchers, scientists, and professionals in drug development.

Core Chemical Data

Ethyl 2-methylbenzoate, also known as ethyl o-toluate, is an ester with a distinct chemical
profile. The fundamental quantitative data for this compound are summarized below.

Property Value Source
Molecular Formula C10H1202 [L1[21131[4115]16]
Molecular Weight 164.20 g/mol [11[31[5]

IUPAC Name ethyl 2-methylbenzoate [1]

CAS Registry Number 87-24-1 [6]

Conceptual Experimental Workflow: Compound
Characterization
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The following diagram illustrates a generalized workflow for the characterization of a chemical
compound such as Ethyl 2-methylbenzoate. This process ensures the verification of its
identity and purity, which is a critical step in any research or development pipeline.
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Caption: Conceptual workflow for the synthesis, purification, and analytical characterization of a
chemical compound.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of Ethyl 2-methylbenzoate are
typically adapted from standard organic chemistry methodologies.

1. Synthesis via Fischer Esterification:
o Objective: To synthesize Ethyl 2-methylbenzoate from 2-methylbenzoic acid and ethanol.
o Methodology:

o A mixture of 2-methylbenzoic acid and an excess of ethanol is prepared in a round-bottom
flask.

o A catalytic amount of a strong acid, such as sulfuric acid, is added to the mixture.

o The reaction mixture is heated under reflux for a specified period to drive the equilibrium
towards the formation of the ester.

o Upon completion, the mixture is cooled, and the excess ethanol is removed, often by
rotary evaporation.
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o The crude product is then neutralized, washed with a sodium bicarbonate solution and
brine, and dried over an anhydrous salt like magnesium sulfate.

o Final purification is typically achieved through distillation to yield pure Ethyl 2-
methylbenzoate.

2. Purity and Identity Confirmation via Gas Chromatography-Mass Spectrometry (GC-MS):
» Objective: To determine the purity of the synthesized ester and confirm its molecular weight.
o Methodology:

o Adilute solution of the purified Ethyl 2-methylbenzoate is prepared in a volatile organic
solvent.

o This sample is injected into a gas chromatograph, where it is vaporized and separated
based on its boiling point and interaction with the column's stationary phase.

o The separated components then enter the mass spectrometer.

o In the mass spectrometer, the molecules are ionized (commonly via electron ionization),
and the resulting fragments are separated based on their mass-to-charge ratio.

o The resulting mass spectrum provides a fragmentation pattern and the molecular ion
peak, which confirms the identity and molecular weight of Ethyl 2-methylbenzoate as
164.20 g/mol .[1][6] The gas chromatogram provides data on the sample's purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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